8-Nonenal-8,9,9-d3
Description
8-Nonenal-8,9,9-d3 is a deuterated derivative of 8-nonenal, a nine-carbon aldehyde with a double bond at the 8th position. The compound is isotopically labeled with three deuterium atoms (D) at carbons 8, 9, and 9, replacing hydrogen atoms. This labeling enhances its utility in analytical chemistry, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, where deuterium serves as a stable isotopic tracer .
Properties
CAS No. |
1335402-02-2 |
|---|---|
Molecular Formula |
C9H13D3O |
Molecular Weight |
143.25 |
Purity |
95% min. |
Synonyms |
8-Nonenal-8,9,9-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Hypothesized Molecular Properties (Based on Analogs):
- Molecular Formula : Likely C₉H₁₃D₃O (assuming one aldehyde group and three D atoms at positions 8, 9, and 9).
- Molecular Weight : ~156–158 g/mol (estimated from similar deuterated alkanes and aldehydes ).
- Functional Group : Aldehyde (-CHO) at the 8th carbon.
Comparison with Similar Compounds
Deuterated Aliphatic Compounds
Deuterated compounds are critical in research for tracking metabolic pathways, environmental pollutants, and reaction mechanisms. Below is a comparison with isotopic analogs:
Key Differences :
- Functional Groups: 8-Nonenal-8,9,9-d3 contains an aldehyde group, while Nonanoic acid-9,9,9-d3 and 1-Bromononane-9,9,9-d3 are carboxylic acid and bromoalkane derivatives, respectively. These groups dictate reactivity and analytical detection methods .
- Deuterium Placement: The positioning of D atoms (8 vs. 9) affects isotopic labeling specificity. For instance, 8-Nonenal-8,9,9-d3 may be used to study aldehyde-specific metabolic pathways, whereas Nonanoic acid-9,9,9-d3 is suited for fatty acid oxidation studies .
Structural Analogs
Structural analogs share carbon chain lengths or unsaturated bonds but differ in functional groups:
Key Differences :
- Reactivity: Aldehydes (8-Nonenal) are more reactive than alkenes (8-Methyl-1-nonene) or esters (Methyl 8-nonenoate), making them prone to oxidation or nucleophilic addition .
- Analytical Detection : Gas chromatography (GC) retention times and mass spectral fragmentation patterns differ significantly. For example, aldehydes often show characteristic peaks at m/z corresponding to [M-28]⁺ (loss of CO), while esters fragment via McLafferty rearrangement .
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